Cas no 2229203-00-1 (3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229203-00-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 6482873
• PubChem ID: 165626610
• Update Time: 2025-10-28

3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid
• EN300-1781505
• 2229203-00-1

• Inchi： 1S/C14H13NO3/c16-11-6-14(7-11,13(17)18)10-5-9-3-1-2-4-12(9)15-8-10/h1-5,8,11,16H,6-7H2,(H,17,18)
• InChI Key： MOGZTZBYDGLTMM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=NC3C=CC=CC=3C=2)C1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-(Quinolin-3-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid (CAS No 2229203-00-1) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, characterized by its cyclobutane ring fused with a quinoline moiety. The presence of hydroxyl and carboxylic acid groups introduces additional functional diversity, making it a versatile molecule for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid, allowing researchers to explore its properties in depth. The molecule's unique structure has been leveraged in drug discovery, where its ability to interact with biological targets such as enzymes and receptors has shown promise. For instance, studies have highlighted its potential as a lead compound in the development of anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

In the field of materials science, CAS No 2229203-00-1 has been investigated for its role in creating advanced materials with tailored electronic properties. The quinoline moiety, known for its aromatic stability, contributes to the molecule's ability to act as a building block in constructing conjugated systems. These systems are crucial in the development of organic semiconductors and light-emitting materials, which are integral to modern electronics and optoelectronic devices.

The synthesis of 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. This scalability is essential for its integration into pharmaceutical formulations and material fabrication processes.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied to ensure sustainable practices. Findings indicate that under specific conditions, CAS No 2229203-00-1 can be metabolized by microbial communities, reducing its persistence in the environment. This characteristic is particularly important for applications where environmental safety is a priority.

In conclusion, 3-hydroxy-1-(quinolin-3-yl)cyclobutane-1-carboxylic acid (CAS No 2229203) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in advancing technological and therapeutic innovations.